Ethyl 4-(3,3-diphenylpropanamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(3,3-diphenylpropanoylamino)-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C28H25N3O4/c1-2-35-28(34)27-24(19-26(33)31(30-27)22-16-10-5-11-17-22)29-25(32)18-23(20-12-6-3-7-13-20)21-14-8-4-9-15-21/h3-17,19,23H,2,18H2,1H3,(H,29,32)
• InChI Key: PHRZYTWTTCVPIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H25N3O4
• Molecular Weight: 467.5 g/mol

Description

Ethyl 4-(3,3-diphenylpropanamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C28H25N3O4 and its molecular weight is 467.525. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives of dihydropyridazine, such as those synthesized in various studies, exhibit significant antimicrobial activities. For instance, compounds synthesized by Desai et al. (2007) and Farag et al. (2008) were screened for their antibacterial and antifungal activities, demonstrating potential as antimicrobial agents against several pathogens including Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, N., Shihora, P. N., & Moradia, D., 2007); (Farag, A., Kheder, N. A., & Mabkhot, Y., 2008).

Pharmacological Importance

Some derivatives have been evaluated for their antitumor activities, showing significant efficacy against various cancer cell lines. For example, Sakr et al. (2020) investigated the antitumor activities of pyrimidine derivatives, finding some compounds with notable anticancer effects (Sakr, A., Assy, M., & ELasaad, Y. S., 2020).

Development of New Chemical Methodologies

Research also focuses on the synthesis and characterization of novel compounds with unique structures, contributing to the development of new chemical synthesis methodologies. For example, the work by Achutha et al. (2017) on ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate provides insights into crystal and molecular structure, demonstrating the potential for developing novel chemical compounds with specific properties (Achutha, D., Kumara, K., Shivalingegowda, N., Krishnappagowda, L. N., & Kariyappa, A. K., 2017).